Cas no 1823899-43-9 (4-Chloro-7-iodo-2-methyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-7-iodo-2-methyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1823899-43-9
• MF: C₇H₅ClIN₃
• MW: 293.492172002792
• CID: 4817643
• Update Time: 2025-11-02

4-Chloro-7-iodo-2-methyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-iodo-2-methyl-5H-pyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C7H5ClIN3/c1-3-11-5-4(9)2-10-6(5)7(8)12-3/h2,10H,1H3
• InChI Key： XTTPCEBBQVDZFY-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=NC(C)=NC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6

Additional information on 4-Chloro-7-iodo-2-methyl-5H-pyrrolo[3,2-d]pyrimidine

Comprehensive Overview of 4-Chloro-7-iodo-2-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS 1823899-43-9)

The compound 4-Chloro-7-iodo-2-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS 1823899-43-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolopyrimidine core and halogen substitutions (chloro and iodo), make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on halogenated pyrrolopyrimidines due to their enhanced binding affinity and metabolic stability. The presence of both chlorine and iodine in this compound (CAS 1823899-43-9) offers distinct advantages in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. This aligns with the surge in interest for C-H functionalization and late-stage diversification strategies, frequently searched topics in AI-driven chemistry platforms.

The 2-methyl-5H-pyrrolo[3,2-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibitors like JAK and EGFR modulators. With the rise of cancer immunotherapy and small-molecule targeted drugs, this compound’s relevance is further amplified. Its iodo substituent also enables radiolabeling applications, a hotspot in theranostics—a field merging therapy and diagnostics, which has seen exponential growth in PubMed citations.

From a synthetic perspective, CAS 1823899-43-9 exemplifies the trend toward highly functionalized building blocks. Its chloro and iodo groups allow for sequential modifications, addressing the demand for modular synthesis in fragment-based drug design. This resonates with industry needs for diverse chemical libraries, a frequently queried term in combinatorial chemistry databases.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound’s halogen content necessitates responsible handling, reflecting the broader shift toward green chemistry principles. This aligns with searches for sustainable synthetic routes and eco-friendly reagents, emphasizing the balance between efficacy and environmental impact.

In summary, 4-Chloro-7-iodo-2-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS 1823899-43-9) represents a versatile tool for researchers exploring kinase inhibitors, theranostic agents, and cross-coupling chemistry. Its structural complexity and functional group diversity position it at the forefront of contemporary drug discovery, answering pressing questions in precision medicine and molecular imaging—topics dominating academic and industrial discourse today.